Cas no 63785-42-2 (Benzo[a]pyren-7-ol,7-(hydrogen sulfate))

• Product Name: Benzo[a]pyren-7-ol,7-(hydrogen sulfate)
• CAS No: 63785-42-2
• MF: C₂₀H₁₂O₄S
• MW: 348.371884346008
• CID: 514718
• Update Time: 2026-04-29

Benzo[a]pyren-7-ol,7-(hydrogen sulfate) Chemical and Physical Properties

Names and Identifiers

• Benzo[a]pyren-7-ol,7-(hydrogen sulfate)
• BENZO(A)PYRENYL-7-SULPHATE
• benzo[a]pyren-7-yl hydrogen sulfate

Computed Properties

• Exact Mass: 348.04566
• Monoisotopic Mass: 348.04563
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72

Experimental Properties

• Density: 1.568
• Refractive Index: 1.875
• PSA: 63.6